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Compound of Interest

Compound Name: Actinomycin C

Cat. No.: B1203691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Actinomycin C, a member of the actinomycin family of chromopeptide antibiotics produced by

Streptomyces chrysomallus, is a potent transcriptional inhibitor.[1] Like its well-studied

analogue Actinomycin D, Actinomycin C intercalates into DNA, primarily at G-C rich regions,

thereby obstructing the progression of RNA polymerase and inhibiting transcription.[1][2][3]

This mode of action makes it a valuable tool in molecular biology for studying mRNA turnover

and as a cytotoxic agent in cancer research.[4][5] Proper preparation of stock solutions is

critical for obtaining reproducible and reliable experimental results. These application notes

provide detailed protocols for the preparation, storage, and handling of Actinomycin C stock

solutions.

Quantitative Data Summary
Due to the limited availability of specific quantitative data for Actinomycin C, the following

tables include information for both Actinomycin C and the closely related Actinomycin D for

comparison and guidance. Researchers should consider this when preparing Actinomycin C
solutions.

Table 1: Physicochemical Properties
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Property Actinomycin C Actinomycin D

Molecular Formula C₆₃H₈₈N₁₂O₁₆[1] C₆₂H₈₆N₁₂O₁₆

Molecular Weight 1269.4 g/mol [1][2] 1255.43 g/mol

Appearance Red, shiny crystals Red, shiny crystals

Table 2: Solubility Data (for Actinomycin D, as a reference)

Solvent Solubility
Concentration
(mM)

Notes

DMSO ≥ 100 mg/mL[6][7] ~79.65 mM

May require warming

to 37°C or sonication

for complete

dissolution.[6][8] Use

fresh, anhydrous

DMSO as it is

hygroscopic.[7]

Dimethylformamide

(DMF)
~20 mg/mL[9] ~15.93 mM

Acetone ~10 mg/mL ~7.97 mM

Acetonitrile ~10 mg/mL ~7.97 mM

Ethanol Soluble -

Water
Slightly soluble (~0.5

mg/mL)
~0.40 mM

Solubility in aqueous

solutions is low.[9]

Table 3: Recommended Storage Conditions
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Form
Storage
Temperature

Stability
Special
Precautions

Powder 2-8°C
At least 15 months

(for Actinomycin D)

Hygroscopic and light-

sensitive. Store

desiccated and

protected from light.

Concentrated Stock

Solution (in DMSO)
-20°C[8][10] At least 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[10] Protect

from light.[6]

Dilute Aqueous

Solutions

Not Recommended

for Storage
Unstable

Prone to adsorption to

plastic and glass.

Should be prepared

fresh and discarded

after use.

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Actinomycin C
Stock Solution in DMSO
Materials:

Actinomycin C powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Pre-weighing and Handling:

Handle Actinomycin C powder in a chemical fume hood. It is a potent cytotoxic agent.

Allow the vial of Actinomycin C powder to equilibrate to room temperature before

opening to prevent condensation.

Carefully weigh the desired amount of Actinomycin C powder. For example, to prepare 1

mL of a 1 mg/mL stock solution, weigh 1 mg of the powder.

Dissolution:

Aseptically add the appropriate volume of anhydrous DMSO to the vial containing the

Actinomycin C powder. For a 1 mg/mL solution, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear and red.

If dissolution is slow, gently warm the solution at 37°C for 10 minutes or sonicate briefly.[8]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes. This minimizes waste and avoids repeated freeze-thaw cycles

which can degrade the compound.[10]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C, protected from light.[8][10]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

Actinomycin C stock solution (e.g., 1 mg/mL in DMSO)
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Pre-warmed sterile cell culture medium

Sterile tubes and micropipettes

Procedure:

Thawing the Stock Solution:

Thaw an aliquot of the concentrated Actinomycin C stock solution at room temperature.

Dilution:

Perform serial dilutions in pre-warmed cell culture medium to achieve the desired final

working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

For example, to prepare a 1 µg/mL working solution in 10 mL of medium from a 1 mg/mL

stock:

Add 10 µL of the 1 mg/mL stock solution to 9.99 mL of cell culture medium.

Mix gently by inverting the tube.

Application to Cells:

Remove the existing medium from the cells and replace it with the medium containing the

final concentration of Actinomycin C.[6]

Ensure even distribution by gently swirling the plate or flask.

Incubate the cells for the desired experimental duration. Typical working concentrations for

Actinomycin D range from 10 nM to 1 µM.[10]

Visualizations
Signaling Pathway of Actinomycin C
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Actinomycin C inhibits transcription by intercalating into the minor groove of the DNA double

helix, primarily at guanine-cytosine (G-C) rich sequences. This forms a stable drug-DNA

complex that physically obstructs the movement of RNA polymerase, thereby halting RNA

synthesis.[3][11] This leads to the depletion of short-lived mRNAs and subsequently inhibits

protein synthesis. The resulting cellular stress can induce cell cycle arrest and apoptosis.[10]

[12]
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Caption: Mechanism of Action of Actinomycin C.

Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the general workflow for preparing a stock solution of

Actinomycin C.

Preparation

Storage

Usage

Weigh Actinomycin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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